Cas no 99586-26-2 (2-bromine-7-chlorinefluorene)

• Product Name: 2-bromine-7-chlorinefluorene
• CAS No: 99586-26-2
• MF: C₁₃H₈BrCl
• MW: 279.559621810913
• CID: 1992555
• PubChem ID: 21885619
• Update Time: 2025-05-20

2-bromine-7-chlorinefluorene Chemical and Physical Properties

Names and Identifiers

• 2-bromine-7-chlorinefluorene
• 9H-Fluorene, 2-bromo-7-chloro-
• 2-Bromo-7-Chlorofluorene
• 2-bromine-7-chlorine fluorene
• 2-bromo-7-chloro-9H-fluorene
• SCHEMBL6018153
• 99586-26-2
• G63673

• Inchi： 1S/C13H8BrCl/c14-10-1-3-12-8(6-10)5-9-7-11(15)2-4-13(9)12/h1-4,6-7H,5H2
• InChI Key： FZYHCDWVOLNOLL-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(Cl)=C2)C2=C1C=C(Br)C=C2

Computed Properties

• Exact Mass: 277.94979g/mol
• Monoisotopic Mass: 277.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-bromine-7-chlorinefluorene

Compound CAS No. 99586-26-2: 2-Bromine-7-Chlorinefluorene

The compound with CAS No. 99586-26-2, commonly referred to as 2-bromine-7-chlorinefluorene, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and organic chemistry. This compound is a derivative of fluorene, a bicyclic aromatic hydrocarbon, with bromine and chlorine substituents at specific positions on the ring system. The fluorene framework is well-known for its unique electronic properties, which are further modulated by the halogen substituents in this compound.

Recent studies have highlighted the importance of halogenated fluorenes in the development of advanced materials, particularly in the realm of optoelectronic devices. The substitution pattern of bromine and chlorine in 2-bromine-7-chlorinefluorene plays a crucial role in determining its electronic properties, such as its band gap and charge transport characteristics. These properties make it a promising candidate for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have demonstrated that the presence of halogen atoms can enhance the stability and efficiency of these devices by improving charge mobility and reducing recombination losses.

The synthesis of 2-bromine-7-chlorinefluorene typically involves a combination of nucleophilic aromatic substitution and electrophilic substitution reactions. The starting material is often fluorene itself, which undergoes bromination and chlorination at specific positions to yield the desired product. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact.

In terms of physical properties, 2-bromine-7-chlorinefluorene exhibits a high degree of thermal stability, making it suitable for applications under elevated temperatures. Its solubility in common organic solvents is moderate, which facilitates its use in solution-based fabrication techniques for electronic devices. Additionally, the compound demonstrates strong fluorescence under UV light, a property that has been exploited in sensing applications and bioimaging.

One of the most exciting developments involving 2-bromine-7-chlorinefluorene is its use as a building block for constructing larger molecular frameworks, such as oligomers and polymers. These materials exhibit enhanced processability and mechanical strength compared to their monomeric counterparts, opening new avenues for their application in flexible electronics. Recent research has also focused on incorporating this compound into hybrid materials that combine organic and inorganic components, leveraging synergistic effects to achieve superior performance.

The environmental impact of 2-bromine-7-chlorinefluorene has also been a topic of interest. Studies have shown that while the compound itself is not inherently toxic, its degradation products may pose risks to aquatic ecosystems. Efforts are underway to develop sustainable synthesis routes and recycling strategies to mitigate these concerns.

In conclusion, 2-bromine-7-chlorinefluorene (CAS No. 99586-26-2) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique combination of electronic properties, thermal stability, and fluorescence characteristics positions it as a key player in the development of next-generation optoelectronic devices. As research continues to uncover new possibilities for this compound, its role in advancing materials science is expected to grow significantly.